Cas no 1805294-97-6 (5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine)

5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 5-position, a chloromethyl group at the 2-position, and a difluoromethyl group at the 4-position—make it a versatile intermediate for further functionalization. The presence of multiple reactive sites enables selective modifications, facilitating the construction of complex heterocyclic frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its ability to introduce both halogen and fluorinated moieties, which can enhance binding affinity and metabolic stability. Its high purity and well-characterized reactivity ensure consistent performance in synthetic applications.
5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine structure
1805294-97-6 structure
Product Name:5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine
CAS No:1805294-97-6
MF:C7H5BrClF2N
MW:256.475106954575
CID:4927358
Update Time:2025-05-20

5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine
    • Inchi: 1S/C7H5BrClF2N/c8-6-3-12-4(2-9)1-5(6)7(10)11/h1,3,7H,2H2
    • InChI Key: FUSBQDQHSJJINH-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(CCl)C=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9

5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023023121-250mg
5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine
1805294-97-6 97%
250mg
$700.40 2022-04-01
Alichem
A023023121-500mg
5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine
1805294-97-6 97%
500mg
$1,078.00 2022-04-01
Alichem
A023023121-1g
5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine
1805294-97-6 97%
1g
$1,747.20 2022-04-01

Additional information on 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine

Introduction to 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805294-97-6)

5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine, identified by its CAS number 1805294-97-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of bromo, chloromethyl, and difluoromethyl substituents, make it a versatile intermediate for synthesizing various bioactive molecules.

The bromo and chloromethyl functional groups in 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine provide reactive sites for further chemical modifications, enabling the construction of more complex structures. These modifications are crucial in drug discovery processes, where the introduction of specific functional groups can alter the pharmacological properties of a lead compound. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine has emerged as a key intermediate in this endeavor. Its unique structural framework allows for the synthesis of compounds with potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The bromo substituent facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl and heteroaryl structures, respectively.

The chloromethyl group serves as a versatile handle for introducing nucleophiles, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This property is particularly useful in constructing complex molecular architectures that mimic natural products or designed pharmacophores. Additionally, the difluoromethyl group can be incorporated into drug candidates to improve their pharmacokinetic profiles. For instance, fluorinated compounds often exhibit enhanced lipophilicity and resistance to enzymatic degradation, which can lead to prolonged half-lives and improved bioavailability.

One of the most compelling aspects of 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. By leveraging the reactive sites on this compound, researchers have synthesized novel inhibitors that exhibit potent activity against specific kinases. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The synthesis of 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. The starting material is typically derived from commercially available pyridine precursors through a series of halogenation and functionalization steps. The introduction of the bromo, chloromethyl, and difluoromethyl groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

In addition to its pharmaceutical applications, 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine has found utility in agrochemical research. The structural motifs present in this compound are similar to those found in many pesticides and herbicides, making it a valuable building block for designing new crop protection agents. By modifying its functional groups, researchers can develop compounds with enhanced efficacy against pests while minimizing environmental impact.

The growing interest in fluorinated compounds has also spurred research into understanding the effects of fluorine substitution on biological activity. 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine provides an excellent platform for studying these effects due to its well-defined structure and multiple reactive sites. Computational studies have been conducted to predict how fluorination influences molecular interactions with biological targets such as enzymes and receptors. These studies help guide the rational design of next-generation drug candidates.

The development of new synthetic routes for 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine continues to be an active area of research. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions on the pyridine ring. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The pharmaceutical industry has recognized the importance of intermediates like 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine in drug discovery pipelines. Major pharmaceutical companies invest heavily in developing libraries of such intermediates to support their research efforts. These libraries serve as starting points for synthesizing novel compounds with potential therapeutic applications. The availability of high-quality intermediates like this one accelerates the drug development process by reducing time-to-market for new treatments.

In conclusion, 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No 1805294-97-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research Its unique structural features including bromo chloromethyl and difluoromethyl substituents make it a valuable intermediate for synthesizing bioactive molecules Advances in synthetic methodologies coupled with increasing interest in fluorinated compounds have further highlighted its importance As research continues to uncover new applications this compound is poised to play an even greater role in the development next-generation therapeutics

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd